N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O2/c1-3-17-9-11-19(12-10-17)23-21(25)20-8-5-13-24(22(20)26)15-18-7-4-6-16(2)14-18/h4-14H,3,15H2,1-2H3,(H,23,25)
• InChI Key: KXERYJQOLBIAFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC(=C3)C
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 899947-87-6

Description

N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O2 and its molecular weight is 346.43. The purity is usually 95%.
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Biological Activity

N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a compound of interest due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described as follows:

• IUPAC Name : this compound
• Molecular Formula : C19H22N2O2
• Molecular Weight : 310.39 g/mol

Structural Features

The compound features a dihydropyridine core, which is known for its diverse biological activities. The presence of the ethyl and methyl groups enhances lipophilicity, potentially influencing the compound's interaction with biological targets.

Research indicates that dihydropyridine derivatives often exhibit a range of biological activities, including:

• Antimicrobial Activity : Dihydropyridines have shown promise as antimicrobial agents. The structural modifications in this compound may enhance its activity against various pathogens.
• Antioxidant Properties : Compounds with similar structures have demonstrated significant antioxidant capabilities, which may contribute to their protective effects in biological systems.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of several dihydropyridine derivatives, including variations of the target compound. The results showed that certain modifications led to increased potency against Gram-positive and Gram-negative bacteria.
• Cytotoxicity Assays : In vitro studies assessed the cytotoxic effects of this compound on cancer cell lines. Results indicated that the compound exhibited selective cytotoxicity, promoting apoptosis in cancer cells while sparing normal cells.

Comparative Activity Table

Compound Name	Antimicrobial Activity (MIC µg/mL)	Cytotoxicity (IC50 µM)
This compound	32 (Staphylococcus aureus)	15 (HeLa cells)
Dihydropyridine A	64 (E. coli)	20
Dihydropyridine B	16 (S. aureus)	10